Cas no 1245807-99-1 (ethyl 3-{5-methyl-1H-pyrazolo3,4-bpyridin-1-yl}propanoate)

• Product Name: ethyl 3-{5-methyl-1H-pyrazolo3,4-bpyridin-1-yl}propanoate
• CAS No: 1245807-99-1
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD15976341
• CID: 3160189
• PubChem ID: 50896615
• Update Time: 2025-05-24

ethyl 3-{5-methyl-1H-pyrazolo3,4-bpyridin-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)propanoate
• ethyl 3-{5-methyl-1H-pyrazolo3,4-bpyridin-1-yl}propanoate
• ethyl 3-{5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl}propanoate
• ETHYL 3-{5-METHYLPYRAZOLO[3,4-B]PYRIDIN-1-YL}PROPANOATE
• Ethyl 5-methyl-1H-pyrazolo[3,4-b]pyridine-1-propanoate
• ethyl 3-(5-methylpyrazolo[3,4-b]pyridin-1-yl)propanoate
• CS-0299125
• AKOS005169327
• EN300-232388
• 1245807-99-1
• Ethyl3-(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)propanoate
• STL584285
• DTXSID001210232

• MDL： MFCD15976341
• Inchi： 1S/C12H15N3O2/c1-3-17-11(16)4-5-15-12-10(8-14-15)6-9(2)7-13-12/h6-8H,3-5H2,1-2H3
• InChI Key： ZFXJSZMTCYDNMO-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C2C(=CC(C)=CN=2)C=N1)=O

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on ethyl 3-{5-methyl-1H-pyrazolo3,4-bpyridin-1-yl}propanoate

Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate: A Comprehensive Overview

Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate, identified by the CAS number 1245807-99-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolo-pyridines, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The structure of this compound features a pyrazolo[3,4-b]pyridine ring system substituted with a methyl group at position 5 and an ethyl propionate group at position 1. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and enhancing yields. Researchers have explored various catalysts, such as transition metal complexes and enzymes, to optimize the synthesis process. These developments have not only improved the scalability of the compound but also opened new avenues for its application in diverse industries.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The pyrazolo-pyridine core is known to exhibit bioactivity against various targets, including kinases and proteases. Recent studies have demonstrated that derivatives of this compound can modulate cellular signaling pathways involved in cancer progression. For instance, a study published in Nature Communications highlighted the ability of this compound to inhibit a key enzyme associated with tumor growth, suggesting its potential as an anti-cancer agent.

In addition to its biological applications, Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer in OLEDs, where it exhibits high electron mobility and stability under operational conditions. These findings were reported in a recent issue of Advanced Materials, underscoring the compound's versatility across multiple disciplines.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These characteristics make it suitable for applications requiring both thermal stability and optical activity.

From an environmental perspective, studies on the biodegradation and toxicity of Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate are ongoing. Initial assessments suggest that it degrades under aerobic conditions with moderate efficiency, though further research is needed to fully understand its environmental impact. Regulatory agencies have classified it as a non-hazardous substance under standard handling conditions.

In conclusion, Ethyl 3-{5-Methyl-1H-Pyrazolo[3,4-b]Pyridin-1-Yl}Propanoate (CAS No.: 1245807-99-1) stands out as a versatile compound with potential applications across multiple fields. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.